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Compound of Interest

Compound Name: Tadalafil-13C2,d3

Cat. No.: B12377211 Get Quote

Introduction

Tadalafil-(diethyl-13C2,d3) (Tadalafil-13C2,d3) is a stable isotope-labeled version of Tadalafil,

a potent and selective inhibitor of phosphodiesterase type 5 (PDE5). In drug metabolism and

pharmacokinetic (DMPK) studies, the use of isotopically labeled compounds is a critical tool for

the accurate quantification of the parent drug and its metabolites in complex biological

matrices. The stable isotope label renders Tadalafil-13C2,d3 chemically identical to Tadalafil

but easily distinguishable by mass spectrometry due to its higher molecular weight. This

property makes it an ideal internal standard (IS) for quantitative bioanalytical methods, primarily

Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

The primary metabolic pathway of Tadalafil involves oxidation, predominantly mediated by the

cytochrome P450 3A4 (CYP3A4) enzyme in the liver. The major metabolite is methylcatechol

Tadalafil, which is subsequently conjugated to form methylcatechol Tadalafil glucuronide. The

use of Tadalafil-13C2,d3 as an internal standard allows for the precise tracking and

quantification of these metabolic processes by correcting for variability in sample preparation

and instrument response.

Applications
Internal Standard for Quantitative Bioanalysis: The most common application of Tadalafil-
13C2,d3 is as an internal standard in LC-MS/MS assays to determine the concentration of

Tadalafil in biological samples such as plasma, serum, and urine. Its co-elution with the
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unlabeled Tadalafil allows for correction of matrix effects and variations in extraction

efficiency and instrument response, leading to high accuracy and precision.

Pharmacokinetic (PK) Studies: Tadalafil-13C2,d3 is essential for accurately defining the

pharmacokinetic profile of Tadalafil in preclinical and clinical studies. This includes

determining key parameters such as absorption, distribution, metabolism, and excretion

(ADME).

In Vitro Metabolism Studies: It can be used in in vitro systems, such as human liver

microsomes or recombinant CYP enzymes, to investigate the metabolic fate of Tadalafil. By

spiking the reaction mixture with a known concentration of the labeled standard, the rate of

metabolism and the formation of metabolites can be accurately measured.

Metabolite Identification and Quantification: While Tadalafil-13C2,d3 itself is a standard for

the parent drug, its use in conjunction with high-resolution mass spectrometry can aid in the

identification of novel metabolites. The distinct isotopic signature helps to differentiate drug-

related material from endogenous matrix components.

Quantitative Data Summary
The following table represents typical data obtained from a pharmacokinetic study in human

plasma following oral administration of Tadalafil, using Tadalafil-13C2,d3 as an internal

standard for quantification via LC-MS/MS.
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Parameter Value Units

Tadalafil

Cmax (Maximum

Concentration)
378 ng/mL

Tmax (Time to Cmax) 2.0 hours

AUC (0-t) (Area Under the

Curve)
4520 ngh/mL

Half-life (t1/2) 17.5 hours

Methylcatechol Tadalafil

(Metabolite)

Cmax 45 ng/mL

Tmax 4.0 hours

AUC (0-t) 890 ngh/mL

Half-life (t1/2) 20.1 hours

Note: The data presented in this table are illustrative and may vary depending on the specific

study design, patient population, and analytical methodology.

Experimental Protocols
Protocol 1: Quantification of Tadalafil in Human Plasma using LC-MS/MS

This protocol outlines the procedure for extracting Tadalafil from human plasma and quantifying

it using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system, with

Tadalafil-13C2,d3 as the internal standard.

1. Materials and Reagents:

Human plasma (K2-EDTA as anticoagulant)

Tadalafil reference standard
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Tadalafil-13C2,d3 (Internal Standard)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Water, ultrapure

96-well protein precipitation plates

2. Standard and Internal Standard Preparation:

Prepare a 1 mg/mL stock solution of Tadalafil in methanol.

Prepare a 1 mg/mL stock solution of Tadalafil-13C2,d3 in methanol.

From these stocks, prepare working solutions for calibration standards and quality controls

by serial dilution in 50:50 (v/v) acetonitrile:water.

Prepare a working internal standard solution of Tadalafil-13C2,d3 at 50 ng/mL in acetonitrile.

3. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, calibration standard, or quality control in a 96-well plate, add

300 µL of the internal standard working solution (50 ng/mL Tadalafil-13C2,d3 in acetonitrile).

Vortex the plate for 2 minutes at 1000 rpm to precipitate proteins.

Centrifuge the plate at 4000 x g for 10 minutes at 4°C.

Transfer 150 µL of the supernatant to a clean 96-well plate for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

LC System: Agilent 1200 Series or equivalent

Column: C18 column (e.g., Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm)
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Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: Start at 20% B, increase to 95% B over 3 minutes, hold for 1 minute, return to 20%

B and re-equilibrate for 1 minute.

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

MS System: Sciex API 5500 or equivalent triple quadrupole mass spectrometer

Ionization Mode: Electrospray Ionization (ESI), Positive

MRM Transitions:

Tadalafil: Q1 390.4 -> Q3 268.2

Tadalafil-13C2,d3: Q1 395.4 -> Q3 271.2

Data Analysis: Quantify Tadalafil concentration using the peak area ratio of Tadalafil to

Tadalafil-13C2,d3 against a calibration curve.
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Caption: Metabolic pathway of Tadalafil.
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Caption: Workflow for Tadalafil quantification in plasma.
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[https://www.benchchem.com/product/b12377211#application-of-tadalafil-13c2-d3-in-drug-
metabolism-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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